3-Cyclopropylmethoxy-4-difluoromethoxybenzyl chloride
Cat. No. B8397553
M. Wt: 262.68 g/mol
InChI Key: CDGMHLGEZNVSSW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05449686
Procedure details
A solution of crude 3-cyclopropylmethoxy-4-difluoromethoxybenzyl alcohol (24.4 g) and pyridine (9.8 mL, 120 mmol) in chloroform (150 mL) under an argon atmosphere was treated with thionyl chloride (8.0 mL, 110 mmol) and the mixture was heated at reflux for 1 h. The solvent was removed, ether was added and the precipitate was removed by filtration. The filtrate was concentrated to a pale yellow oil (26 g).
Name
3-cyclopropylmethoxy-4-difluoromethoxybenzyl alcohol
Quantity
24.4 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH:1]1([CH2:4][O:5][C:6]2[CH:7]=[C:8]([CH:11]=[CH:12][C:13]=2[O:14][CH:15]([F:17])[F:16])[CH2:9]O)[CH2:3][CH2:2]1.N1C=CC=CC=1.S(Cl)([Cl:26])=O>C(Cl)(Cl)Cl>[CH:1]1([CH2:4][O:5][C:6]2[CH:7]=[C:8]([CH:11]=[CH:12][C:13]=2[O:14][CH:15]([F:17])[F:16])[CH2:9][Cl:26])[CH2:3][CH2:2]1
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Inputs
Step One
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Name
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3-cyclopropylmethoxy-4-difluoromethoxybenzyl alcohol
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Quantity
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24.4 g
|
|
Type
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reactant
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Smiles
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C1(CC1)COC=1C=C(CO)C=CC1OC(F)F
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Name
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Quantity
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9.8 mL
|
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Type
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reactant
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Smiles
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N1=CC=CC=C1
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|
Name
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|
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Quantity
|
8 mL
|
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Name
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Quantity
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150 mL
|
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 1 h
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed
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ADDITION
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Type
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ADDITION
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Details
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ether was added
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the precipitate was removed by filtration
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
The filtrate was concentrated to a pale yellow oil (26 g)
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
|
C1(CC1)COC=1C=C(CCl)C=CC1OC(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
